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Compound of Interest

Compound Name: Lsd1-IN-25

Cat. No.: B12389057 Get Quote

Essential Safety and Handling Guide for Lsd1-
IN-25
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lsd1-IN-25. The following procedures and

recommendations are compiled from available research and general laboratory safety

standards to ensure the safe handling, use, and disposal of this potent and selective LSD1

inhibitor.

Compound Information and Properties
Lsd1-IN-25 is a potent, selective, and orally active inhibitor of Lysine-Specific Demethylase 1

(LSD1), with an IC50 of 46 nM and a Ki of 30.3 nM.[1] It has been shown to induce apoptosis in

cancer cells and exhibits antitumor activity.[1] While a specific Safety Data Sheet (SDS) for

Lsd1-IN-25 is not publicly available, its classification as a bioactive small molecule

necessitates careful handling to minimize exposure.
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Property Data Source

Molecular Formula C₂₀H₂₅N₃O

Molecular Weight 323.43 g/mol

IC50 46 nM [1]

Ki 30.3 nM [1]

Appearance Crystalline solid [2]

Storage

Store at -20°C for long-term

stability. May be shipped at

room temperature in the

continental US.

[1][3]

Personal Protective Equipment (PPE)
A risk assessment is critical for determining the specific PPE required for handling Lsd1-IN-25,

considering the procedures and quantities involved.[4] The following table outlines the

recommended PPE based on general laboratory safety protocols for handling potent chemical

compounds.
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PPE Component Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

To prevent skin contact and

absorption.[4][5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

[5][6]

Body Protection

A fully buttoned lab coat,

preferably a disposable gown

made of low-permeability

fabric.

To protect skin and clothing

from contamination.[4][5]

Respiratory Protection

A fit-tested N95 respirator or

higher, used within a certified

chemical fume hood or other

ventilated enclosure.

To prevent inhalation of

aerosolized particles,

especially when handling the

solid compound.

Operational and Handling Plan
3.1. Engineering Controls:

All work with solid Lsd1-IN-25 should be conducted in a certified chemical fume hood or a

powder containment hood to minimize inhalation exposure.

A designated area for handling Lsd1-IN-25 should be established to prevent cross-

contamination.

3.2. Procedural Guidance:

Weighing: Weigh the solid compound within a fume hood or a balance enclosure. Use

appropriate tools to handle the powder and avoid generating dust.

Dissolving: Lsd1-IN-25 is soluble in organic solvents like DMSO and ethanol.[2] Prepare

stock solutions in a fume hood.
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General Handling: Avoid direct contact with the skin, eyes, and clothing.[2] Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.

Experimental Workflow for Handling Lsd1-IN-25
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Caption: A step-by-step workflow for the safe handling of Lsd1-IN-25.
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Disposal Plan
All waste materials contaminated with Lsd1-IN-25 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing Lsd1-IN-25 should be collected in a labeled,

sealed, and chemically compatible hazardous waste container. Do not dispose of down the

drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Signaling Pathway of LSD1
LSD1 functions by demethylating mono- and di-methylated lysine residues on histone H3,

primarily at H3K4 and H3K9.[7][8] This enzymatic activity is part of a larger regulatory

mechanism for gene expression. The inhibition of LSD1 by compounds like Lsd1-IN-25 can

lead to the re-expression of suppressed genes, which is a therapeutic strategy in some

cancers.

Simplified LSD1 Signaling Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12389057?utm_src=pdf-body
https://www.benchchem.com/product/b12389057?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9846348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9932783/
https://www.benchchem.com/product/b12389057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Histone Modification

LSD1

CoREST

HDAC1/2

H3K4me1/0 (Repressed Mark)

Demethylation

Target Gene Activation

H3K4me2 (Active Mark)

Target Gene Repression

Lsd1-IN-25

Inhibits

Click to download full resolution via product page

Caption: The inhibitory action of Lsd1-IN-25 on the LSD1/CoREST complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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